Cas no 2012962-41-1 (4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine)

4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine structure
2012962-41-1 structure
Product Name:4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine
CAS No:2012962-41-1
MF:C10H15NOS
MW:197.297201395035
CID:6192918
PubChem ID:165475573
Update Time:2025-07-16

4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine
    • EN300-1076375
    • 4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
    • 2012962-41-1
    • Inchi: 1S/C10H15NOS/c1-13-7-4-9-8-3-6-12-10(8)2-5-11-9/h3,6,9,11H,2,4-5,7H2,1H3
    • InChI Key: BRGFAULLTSOQPX-UHFFFAOYSA-N
    • SMILES: S(C)CCC1C2C=COC=2CCN1

Computed Properties

  • Exact Mass: 197.08743528g/mol
  • Monoisotopic Mass: 197.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.5Ų

4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1076375-0.05g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1 95%
0.05g
$587.0 2023-10-28
Enamine
EN300-1076375-0.1g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1 95%
0.1g
$615.0 2023-10-28
Enamine
EN300-1076375-0.25g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1 95%
0.25g
$642.0 2023-10-28
Enamine
EN300-1076375-0.5g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1 95%
0.5g
$671.0 2023-10-28
Enamine
EN300-1076375-1.0g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1
1g
$884.0 2023-06-10
Enamine
EN300-1076375-2.5g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1 95%
2.5g
$1370.0 2023-10-28
Enamine
EN300-1076375-5.0g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1
5g
$2566.0 2023-06-10
Enamine
EN300-1076375-10.0g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1
10g
$3807.0 2023-06-10
Enamine
EN300-1076375-1g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1 95%
1g
$699.0 2023-10-28
Enamine
EN300-1076375-5g
4-[2-(methylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
2012962-41-1 95%
5g
$2028.0 2023-10-28

Additional information on 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine

Recent Advances in the Study of 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS: 2012962-41-1)

The compound 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS: 2012962-41-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique furopyridine core and methylsulfanyl ethyl side chain, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have explored its potential as a scaffold for novel therapeutic agents, with a focus on its pharmacokinetic properties, mechanism of action, and synthetic accessibility.

One of the key areas of investigation has been the compound's role as a modulator of enzymatic activity. Preliminary in vitro studies suggest that 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine may interact with specific protein targets involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Researchers have employed molecular docking simulations and binding assays to elucidate its interaction with cyclooxygenase-2 (COX-2) and other relevant enzymes. These studies highlight the compound's potential to serve as a lead structure for further optimization.

In addition to its anti-inflammatory properties, recent findings indicate that this compound may also exhibit neuroprotective effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) receptors. This discovery opens new avenues for research into its application in treating neurological disorders such as epilepsy and anxiety.

The synthetic routes to 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine have also been a subject of recent optimization efforts. A team at the University of Cambridge reported a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies, addressing one of the key challenges in the development of this compound as a therapeutic agent.

Despite these promising developments, challenges remain in understanding the full spectrum of this compound's biological activities and potential side effects. Ongoing research is focused on comprehensive toxicity profiling and in vivo efficacy studies to establish its safety and therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-2-(methylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS: 2012962-41-1) represents a versatile and promising scaffold in medicinal chemistry. Its dual potential as an anti-inflammatory and neuroprotective agent, coupled with recent advances in synthetic methodologies, positions it as a compelling candidate for further investigation. Future studies will likely explore its structure-activity relationships and expand its therapeutic applications, paving the way for novel drug development.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd